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Compound of Interest

Compound Name: Peonidin 3-rutinoside

Cat. No.: B12381983

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Peonidin 3-rutinoside content in various
berry species, supported by experimental data and detailed analytical protocols. Peonidin 3-
rutinoside, a naturally occurring anthocyanin, is of significant interest due to its potential
antioxidant and anti-inflammatory properties. This document aims to be a valuable resource for
research and development in the fields of natural products and pharmaceuticals.

Quantitative Comparison of Peonidin 3-rutinoside
Content

The concentration of Peonidin 3-rutinoside varies considerably among different berry species
and even between cultivars of the same species. The following table summarizes the available
guantitative data from scientific literature.
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Peonidin 3-rutinoside

Berry Species Genus/Species
Content (mg/100g FW)
Blackcurrant Ribes nigrum 0.00 - 1.28[1]
Strawberry Fragaria x ananassa ~7.6[1]
] Present, but not always
Raspberry Rubus idaeus -~
quantified[1]
o Present, but not always
Blueberry Vaccinium corymbosum »
quantified[1]
_ Not typically reported as a
Chokeberry Aronia melanocarpa ) )
major anthocyanin
) - Not typically reported as a
Saskatoon Berry Amelanchier alnifolia ) )
major anthocyanin
) o ] Present, but not always
Bilberry Vaccinium myrtillus

quantified

Note: The absence of a specific value for some berries indicates that while peonidin glycosides
may be present, Peonidin 3-rutinoside is either not a major component or has not been
specifically quantified in available literature.

Experimental Protocols

Accurate quantification of Peonidin 3-rutinoside is essential for comparative studies. The
following protocols outline standard methodologies for extraction and analysis via High-
Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) and Ultra-
Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Extraction of Anthocyanins from Berry Samples

This protocol describes a general method for the efficient extraction of anthocyanins, including
Peonidin 3-rutinoside, from fresh or frozen berry samples.

Materials and Reagents:
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Fresh or frozen berries

Liquid nitrogen

Mortar and pestle

Extraction Solvent: Methanol/water/formic acid (70:30:1, v/v/v)

Centrifuge

0.45 pum syringe filters

Procedure:

Freeze-dry the berry samples, if not already frozen.

Grind the frozen berries into a fine powder using a mortar and pestle with liquid nitrogen.
Weigh approximately 1-5 grams of the powdered sample into a centrifuge tube.

Add the extraction solvent at a solid-to-solvent ratio of 1:10 (w/v).

Vortex the mixture thoroughly and sonicate for 15-30 minutes in a cold water bath.
Centrifuge the mixture at 4000 rpm for 20 minutes.

Carefully decant the supernatant into a clean tube.

Repeat the extraction process on the pellet to ensure complete extraction of anthocyanins.

Combine the supernatants and filter through a 0.45 um syringe filter into an amber HPLC
vial.

Store the extract at -20°C until analysis.

Quantification by HPLC-DAD

This method is a robust and widely used technique for the quantification of Peonidin 3-

rutinoside.
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Instrumentation and Conditions:

e HPLC System: A standard HPLC system with a quaternary pump, autosampler, column
oven, and a diode-array detector (DAD).

e Column: Areversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).
e Mobile Phase:

o Solvent A: 5% formic acid in water

o Solvent B: 100% Methanol or Acetonitrile

e Gradient Elution: A typical gradient would be:

[¢]

0-4 min, 5-20% B

[¢]

4-8 min, 20-25% B

[e]

8-10 min, 25-90% B

o

10-13 min, re-equilibration at 5% B

e Flow Rate: 0.8 mL/min

e Column Temperature: 40-50°C

« Injection Volume: 10-20 pL

Detection Wavelength: 520 nm for anthocyanins.

Quantification: A calibration curve is constructed by injecting known concentrations of a pure
Peonidin 3-rutinoside standard. The peak area of Peonidin 3-rutinoside in the sample
chromatogram is then used to calculate its concentration based on this standard curve.

Identification and Confirmation by UPLC-MS/MS

UPLC-MS/MS offers higher sensitivity and selectivity for the unambiguous identification and
confirmation of Peonidin 3-rutinoside, especially in complex matrices.
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Instrumentation and Parameters:

UPLC System: A UPLC system coupled to a mass spectrometer.

e Column: A reversed-phase C18 column suitable for UPLC (e.g., 100 mm x 2.1 mm, 1.7 um
particle size).

o Mobile Phase: Similar to HPLC-DAD, typically using formic acid-acidified water and
methanol or acetonitrile.

o Mass Spectrometer: A triple quadrupole or ion trap mass spectrometer is commonly used.
 lonization Mode: Electrospray lonization (ESI) in the positive ion mode.

o Data Acquisition: Multiple Reaction Monitoring (MRM) is used for quantification, targeting the
specific precursor-to-product ion transition for Peonidin 3-rutinoside. For Peonidin 3-
rutinoside (C2sH33015%, exact mass: 609.1817), the precursor ion [M]* at m/z 609 and the
product ion corresponding to the peonidin aglycone at m/z 301 would be monitored.

Data Analysis: The identity of Peonidin 3-rutinoside is confirmed by comparing its retention
time and mass fragmentation pattern with that of a pure standard.

Visualizing Experimental and Biological Pathways

To aid in the understanding of the analytical workflow and the potential biological activity of
Peonidin 3-rutinoside, the following diagrams have been generated.
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Caption: Experimental workflow for the extraction and analysis of Peonidin 3-rutinoside from
berries.

While direct studies on the signaling pathways of Peonidin 3-rutinoside are emerging,
research on structurally similar anthocyanins suggests potential modulation of key cellular
pathways involved in inflammation and cell survival.
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Caption: Putative modulation of the PI3K/Akt signaling pathway by Peonidin 3-rutinoside.
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Caption: Hypothetical anti-inflammatory action via MAPK signaling pathway modulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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